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Compound of Interest

Compound Name: TC14012

Cat. No.: B549130 Get Quote

For researchers, scientists, and drug development professionals utilizing TC14012, a potent

CXCR4 antagonist and ACKR3 agonist, ensuring safe laboratory practices and proper disposal

is paramount.[1] This guide provides essential, step-by-step procedures for the operational use

and disposal of TC14012, fostering a secure research environment.

Essential Safety and Handling Protocols
While a specific Safety Data Sheet (SDS) for TC14012 may vary between suppliers, general

safety precautions for handling chemical compounds of this nature should always be observed.

The following table summarizes key safety and handling information based on available

technical data.
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Parameter Information Source

Chemical Name TC14012 MedchemExpress

Molecular Weight 2066.43 g/mol Tocris Bioscience[1]

Appearance Lyophilized solid General

Solubility Soluble in water General

Storage Store at -20°C Tocris Bioscience[1]

Handling

Avoid inhalation, ingestion, and

contact with skin and eyes.

Use personal protective

equipment (PPE), including lab

coat, safety glasses, and

gloves.

General Laboratory Practice

Step-by-Step Disposal Procedures
Proper disposal of TC14012 and any associated contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety. The following procedures are based

on general guidelines for chemical waste disposal. Always consult your institution's specific

waste disposal protocols.

For Unused or Expired TC14012:

Consult Institutional Guidelines: Before initiating disposal, review your organization's

chemical waste management policies.

Original Container: Whenever possible, dispose of the compound in its original, labeled

container.

Chemical Waste Stream: TC14012 waste should be segregated into the appropriate

chemical waste stream as designated by your institution's Environmental Health and Safety

(EHS) department.
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Labeling: Ensure the waste container is clearly labeled with the chemical name ("TC14012")

and any other required hazard information.

Collection: Arrange for collection by your institution's hazardous waste management service.

For Contaminated Materials (e.g., pipette tips, tubes, gloves):

Segregation: Collect all materials that have come into direct contact with TC14012 in a

designated, leak-proof waste container.

Labeling: Clearly label the container as "Chemically Contaminated Waste" and specify

"TC14012".

Disposal: Dispose of the container through your institution's chemical or biohazardous waste

stream, as appropriate.

One available Safety Data Sheet for a similar compound suggests that the substance is

considered non-hazardous for transport.[2] However, it is best practice to handle all research

chemicals with care and follow established safety protocols for disposal.

Experimental Protocol: In Vitro Cell Migration Assay
TC14012 is often used to study cell migration by antagonizing the CXCR4 receptor. The

following is a generalized protocol for a transwell migration assay.

Objective: To assess the inhibitory effect of TC14012 on CXCL12-induced cell migration.

Materials:

Cells expressing CXCR4 (e.g., Jurkat cells)

RPMI 1640 medium with 10% FBS

Recombinant human CXCL12

TC14012

Transwell inserts (e.g., 8 µm pore size)
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24-well plate

Calcein-AM

Procedure:

Cell Preparation: Culture CXCR4-expressing cells to 80-90% confluency. Harvest and

resuspend cells in serum-free medium.

Treatment: Incubate the cells with varying concentrations of TC14012 (or vehicle control) for

30 minutes at 37°C.

Assay Setup:

Add serum-free medium containing CXCL12 (chemoattractant) to the lower chamber of

the 24-well plate.

Add the TC14012-treated cells to the upper chamber of the transwell insert.

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 4-6 hours.

Quantification:

Remove non-migrated cells from the top of the insert with a cotton swab.

Fix and stain the migrated cells on the bottom of the insert with a suitable stain (e.g.,

Calcein-AM).

Count the migrated cells under a microscope or quantify fluorescence using a plate

reader.

TC14012 in the CXCL12/CXCR4/ACKR3 Signaling
Axis
TC14012 exerts its biological effects by modulating the signaling pathways of two chemokine

receptors: CXCR4 and ACKR3 (also known as CXCR7). It acts as an antagonist for CXCR4
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and an agonist for ACKR3.[1] This dual activity can lead to complex downstream cellular

responses.
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Caption: TC14012's dual role in the CXCL12 signaling pathway.

This diagram illustrates how TC14012 blocks CXCL12-mediated signaling through CXCR4,

which typically promotes cell migration via G-protein activation.[3][4][5] Concurrently, TC14012
activates ACKR3, leading to the recruitment of β-arrestin and subsequent downstream

signaling, such as ERK activation.[4] This complex interplay makes TC14012 a valuable tool for

studying chemokine receptor biology and its role in various physiological and pathological

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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